2-Amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetic acid

• IUPAC Name: 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetic acid
• InChI: InChI=1S/C10H11NO3/c11-9(10(12)13)7-1-2-8-6(5-7)3-4-14-8/h1-2,5,9H,3-4,11H2,(H,12,13)
• InChI Key: UGGLSCFXJWMUNI-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C(C(=O)O)N
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

2-Amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetic acid , also known as 5-APDB , belongs to the benzofuran class of compounds. It features a benzofuran ring system with an amino group and a carboxylic acid group attached. The compound’s unique structural features make it an interesting candidate for various biological and pharmacological applications.

Synthesis Analysis

The synthesis of 5-APDB involves the introduction of an amino group at the 2-position of the benzofuran ring. Various synthetic routes have been explored, including modifications of existing benzofuran derivatives. Researchers have focused on optimizing yields, regioselectivity, and scalability to facilitate large-scale production.

Molecular Structure Analysis

The molecular structure of 5-APDB consists of a benzofuran core with an amino group (NH₂) and a carboxylic acid group (COOH) attached. The 2,3-dihydro-1-benzofuran moiety contributes to its unique pharmacophore. The 5-position of the benzofuran ring is substituted with the amino group, which plays a crucial role in its biological activity.

Chemical Reactions Analysis

5-APDB has been investigated for its reactivity in various chemical reactions. Notably, the 5-position of the benzofuran nucleus can undergo substitution reactions, leading to the synthesis of diverse derivatives. Substituents such as halogens, nitro groups, and hydroxyl groups have been explored for their impact on antibacterial activity.

Future Directions

Researchers should continue exploring the pharmacological potential of 5-APDB and its derivatives. Further studies are needed to understand its precise mechanisms of action, optimize synthetic routes, and evaluate safety profiles. Additionally, investigations into its potential therapeutic applications, including antimicrobial properties, are warranted.

: Hiremathad, A., Patil, M. R., R., C. K., Chand, K., Santos, M. A., & Keri, R. S. (2015). Benzofuran: an emerging scaffold for antimicrobial agents. RSC Advances, 5, 96809-96828. Read more : NIST Chemistry WebBook. Benzofuran, 2,3-dihydro-. View structure

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The α-benzamido(2,3-dihydro-5-benzofuranyl)acetic acid (100 mg) is dissolved in 20 ml of methanol and 40 ml of water. Then 20 mg of a palladium on carbon catalyst is added and the mixture subjected to hydrogen pressure of 10 to 40 pounds/in2 for 4 hours. The mixture is filtered to remove the solid and the methanol is evaporated to give the title compound in about 60% yield. NMR(DMSO-D6)ppm(δ)7.95(s,1);6.7(m,3); 4.8(s,1);4.42(t,2);2.95(t,2).